Cas no 1999138-43-0 (2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1999138-43-0
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6526079
• PubChem ID: 165495606
• Update Time: 2025-05-19

2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid
• EN300-1140770
• 1999138-43-0

• Inchi： 1S/C11H19N3O2/c1-4-5-9-6-13-14(7-9)8(2)10(12-3)11(15)16/h6-8,10,12H,4-5H2,1-3H3,(H,15,16)
• InChI Key： BBKDPLAIYHYMPG-UHFFFAOYSA-N
• SMILES： OC(C(C(C)N1C=C(C=N1)CCC)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid

Introduction to 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1999138-43-0) and Its Emerging Applications in Chemical Biology

2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid, identified by the chemical compound code CAS No. 1999138-43-0, is a structurally unique molecule that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to a class of heterocyclic derivatives characterized by a pyrazole moiety, which is well-documented for its pharmacological properties and biological relevance. The presence of both methylamino and 4-propyl-1H-pyrazol-1-yl substituents in its molecular framework endows it with distinct chemical and biological functionalities, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid consists of a four-carbon chain linked to a pyrazole ring, with additional functional groups that contribute to its versatility. The methylamino group (–NHCH₃) introduces basicity and potential hydrogen bonding capabilities, while the 4-propyl-1H-pyrazol-1-yl moiety adds steric bulk and influences the compound's solubility and metabolic stability. These structural features are critical in determining its interactions with biological targets, such as enzymes and receptors, which are pivotal in therapeutic intervention.

In recent years, there has been a surge in research focusing on small molecules that modulate biological pathways associated with diseases like cancer, inflammation, and neurodegeneration. The pyrazole scaffold, in particular, has been extensively studied for its role as a bioactive core in numerous drug candidates. For instance, derivatives of pyrazole have shown efficacy in inhibiting kinases and other enzymes involved in tumor progression. The compound 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid represents an innovative approach by combining the pyrazole core with additional functional groups that may enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The methylamino group could interact with acidic residues in enzyme active sites, while the 4-propyl-1H-pyrazol-1-yl moiety could provide steric hindrance to improve binding specificity. Such interactions are crucial for designing molecules that can effectively modulate biological processes without off-target effects.

The synthesis of 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies, such as multi-step organic reactions involving cross-coupling and cyclization processes, are typically employed to construct the pyrazole ring and introduce the desired substituents. The optimization of these synthetic routes is essential to achieve high yields and purity, which are critical for subsequent biological evaluation.

Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict how 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid interacts with biological targets at the atomic level. These simulations can guide the design of modified analogs with enhanced pharmacological properties. For example, virtual screening can help identify structural modifications that improve binding affinity or metabolic stability, thereby accelerating the drug discovery process.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool for basic research in chemical biology. Its unique structure allows scientists to probe fundamental questions about enzyme mechanisms and receptor-ligand interactions. By studying how modifications to the methylamino or 4-propyl-1H-pyrazol-1-yl groups affect biological activity, researchers can gain insights into key molecular recognition principles that underpin drug action.

The growing interest in heterocyclic compounds like 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-yl)butanoic acid is reflected in the increasing number of patents and publications dedicated to their synthesis and applications. Industry leaders and academic institutions alike are investing resources into exploring these molecules for their therapeutic potential. As our understanding of their biochemical properties advances, so too does the likelihood of discovering novel treatments for various human diseases.

Future research directions may include exploring the pharmacokinetic profile of this compound to assess its bioavailability, distribution, metabolism, and excretion (ADME). Additionally, preclinical studies could be conducted to evaluate its safety and efficacy in animal models before moving on to human trials. Such investigations are essential steps toward translating laboratory findings into viable therapeutic options.

The development of new drugs is a complex process that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound 2-(methylamino)-3-(4-propyl-1H-pyrazol-1-ybutoic acid) exemplifies how innovative molecular design can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery of molecules like this one that have the potential to improve human health.

In conclusion,2-(methylamino)-3-(4-propyl-H-pyrazol-l-ybutoic acid) (CAS No. 1999138430) is a structurally fascinating molecule with significant promise in chemical biology and drug development. Its unique combination of functional groups makes it a versatile tool for modulating biological pathways associated with various diseases. As research continues to uncover its potential applications, this compound is poised to play an important role in shaping the future of medicinal chemistry.